Cas no 1258269-13-4 (6-4-(Trifluoromethoxy)phenylpyrazine-2-carboxylic Acid)

• Product Name: 6-4-(Trifluoromethoxy)phenylpyrazine-2-carboxylic Acid
• CAS No: 1258269-13-4
• MF: C₁₂H₇F₃N₂O₃
• MW: 284.190793275833
• MDL: MFCD25957237
• CID: 2118845
• Update Time: 2025-05-26

6-4-(Trifluoromethoxy)phenylpyrazine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-?[4-?(trifluoromethoxy)?phenyl]?-2-?Pyrazinecarboxylic acid
• 6-[4-(Trifluoromethoxy)phenyl]pyrazine-2-carboxylic Acid
• 2-​Pyrazinecarboxylic acid, 6-​[4-​(trifluoromethoxy)​phenyl]​-
• 6-4-(Trifluoromethoxy)phenylpyrazine-2-carboxylic Acid

• MDL： MFCD25957237
• Inchi： 1S/C12H7F3N2O3/c13-12(14,15)20-8-3-1-7(2-4-8)9-5-16-6-10(17-9)11(18)19/h1-6H,(H,18,19)
• InChI Key： OSXYZXXMTIHCMV-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=NC=C(C(=O)O)N=1)(F)F

Computed Properties

• Exact Mass: 284.04100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 72.31000
• LogP: 2.74040

Additional information on 6-4-(Trifluoromethoxy)phenylpyrazine-2-carboxylic Acid

Recent Advances in the Study of 6-4-(Trifluoromethoxy)phenylpyrazine-2-carboxylic Acid (CAS: 1258269-13-4)

The compound 6-4-(Trifluoromethoxy)phenylpyrazine-2-carboxylic Acid (CAS: 1258269-13-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of 6-4-(Trifluoromethoxy)phenylpyrazine-2-carboxylic Acid, which contribute to its pharmacological properties. The trifluoromethoxy group, in particular, has been shown to enhance the compound's metabolic stability and bioavailability, making it a promising candidate for further investigation. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to optimize the production of this compound with high yield and purity.

In vitro and in vivo studies have demonstrated that 6-4-(Trifluoromethoxy)phenylpyrazine-2-carboxylic Acid exhibits potent inhibitory effects on specific enzymatic targets, such as protein kinases and phosphodiesterases. These findings suggest its potential utility in treating diseases characterized by dysregulated signaling pathways, including cancer, inflammatory disorders, and neurodegenerative conditions. Notably, the compound's selectivity for certain kinase isoforms has been a focal point of recent research, as it may reduce off-target effects and improve therapeutic outcomes.

Further investigations into the pharmacokinetic and pharmacodynamic properties of 6-4-(Trifluoromethoxy)phenylpyrazine-2-carboxylic Acid have revealed favorable absorption and distribution profiles. Preclinical studies in animal models have shown that the compound achieves adequate plasma concentrations and demonstrates good tissue penetration, particularly in the central nervous system. These attributes position it as a viable candidate for central nervous system-targeted therapies.

Despite these promising results, challenges remain in the development of 6-4-(Trifluoromethoxy)phenylpyrazine-2-carboxylic Acid as a therapeutic agent. Issues such as potential toxicity, drug-drug interactions, and formulation stability need to be addressed in future studies. Researchers are currently exploring structural modifications and prodrug strategies to enhance the compound's safety and efficacy profiles.

In conclusion, 6-4-(Trifluoromethoxy)phenylpyrazine-2-carboxylic Acid represents a compelling area of research in chemical biology and drug discovery. Its unique structural features, combined with promising biological activity, make it a valuable scaffold for the development of novel therapeutics. Continued research efforts are expected to further elucidate its mechanisms of action and expand its potential applications in medicine.